molecular formula C16H15N5O3 B2420409 (E)-N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(furan-2-yl)acrylamide CAS No. 1396891-61-4

(E)-N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(furan-2-yl)acrylamide

Cat. No. B2420409
CAS RN: 1396891-61-4
M. Wt: 325.328
InChI Key: OXGKCFKIHUQNJU-HWKANZROSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(furan-2-yl)acrylamide is a useful research compound. Its molecular formula is C16H15N5O3 and its molecular weight is 325.328. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(furan-2-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(furan-2-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Synthesis and Biological Activity:

  • Antibacterial, Antiurease, and Antioxidant Activities: A study by Sokmen et al. (2014) explored the synthesis of related compounds and evaluated their antibacterial, antiurease, and antioxidant activities. They found that these newly synthesized compounds exhibited effective antiurease and antioxidant activities (Sokmen et al., 2014).

2. Applications in Drug Development:

  • Angiotensin II Antagonists: A study by Okazaki et al. (1998) synthesized a series of nonpeptide angiotensin II antagonists containing the acrylamide group. They discovered compounds with effective angiotensin II antagonistic activity, which could be useful in treating hypertension and other angiotensin II-dependent diseases (Okazaki et al., 1998).

3. Antimicrobial Applications:

  • Synthesis of Pyrazole and Imidazole Derivatives: Research by Idhayadhulla et al. (2012) involved synthesizing new series of pyrazole and imidazole derivatives and evaluating their antimicrobial activity. These derivatives were found to have significant antimicrobial properties (Idhayadhulla et al., 2012).

4. Chemotherapeutic Research:

  • Focused Library Development for Cytotoxic Agents: A study by Tarleton et al. (2013) developed a series of compounds, including some with acrylamide analogues, that showed significant growth inhibition in various cancer cell lines. This research contributes to the development of new cytotoxic agents for cancer treatment (Tarleton et al., 2013).

5. Enantioselective Synthesis:

  • Enantioselective Ene-Reduction: Research by Jimenez et al. (2019) reported on the synthesis of E-2-cyano-3-(furan-2-yl) acrylamide and its enantioselective ene-reduction by marine and terrestrial fungi. This research contributes to green organic chemistry and the synthesis of chiral compounds (Jimenez et al., 2019).

properties

IUPAC Name

(E)-3-(furan-2-yl)-N-[2-(3-imidazol-1-yl-6-oxopyridazin-1-yl)ethyl]prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15N5O3/c22-15(5-3-13-2-1-11-24-13)18-8-10-21-16(23)6-4-14(19-21)20-9-7-17-12-20/h1-7,9,11-12H,8,10H2,(H,18,22)/b5-3+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OXGKCFKIHUQNJU-HWKANZROSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=COC(=C1)C=CC(=O)NCCN2C(=O)C=CC(=N2)N3C=CN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=COC(=C1)/C=C/C(=O)NCCN2C(=O)C=CC(=N2)N3C=CN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(furan-2-yl)acrylamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.